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Compound of Interest

Compound Name: c-Met-IN-11

Cat. No.: B12400472 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While specific disposal instructions for c-Met-IN-11, a potent c-MET

and VEGFR-2 inhibitor, are not readily available in public documentation, a comprehensive

disposal plan can be formulated by adhering to established guidelines for hazardous chemical

waste management in a laboratory setting. This guide provides essential, step-by-step

procedures for the safe disposal of c-Met-IN-11, promoting a culture of safety and operational

excellence.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle c-Met-IN-11 with appropriate

personal protective equipment (PPE). This includes, but is not limited to, safety goggles, lab

coats, and chemical-resistant gloves. All handling of the solid compound or its solutions should

be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Step-by-Step Disposal Protocol
The following procedures are based on general best practices for the disposal of laboratory-

grade chemical compounds.

1. Waste Identification and Segregation:
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Characterize the Waste: c-Met-IN-11, as a bioactive small molecule, should be treated as

hazardous chemical waste. Any materials contaminated with c-Met-IN-11, such as pipette

tips, gloves, and empty vials, must also be disposed of as hazardous waste.

Segregate Waste Streams: Do not mix c-Met-IN-11 waste with other waste types. It is critical

to keep different chemical waste streams separate to avoid potentially dangerous reactions.

[1][2][3] Specifically, keep organic solvent waste separate from aqueous waste.[2]

2. Containerization:

Select Appropriate Containers: Use only approved, leak-proof, and chemically compatible

containers for waste collection.[2][3] For solid waste, a clearly labeled, sealable bag or

container is appropriate. For liquid waste (e.g., solutions of c-Met-IN-11 in solvents like

DMSO), use a designated waste container that is compatible with the solvent.

Proper Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name ("c-Met-IN-11"), the solvent used (if applicable), the

approximate concentration, and the date of accumulation.[4]

3. Accumulation and Storage:

Designated Satellite Accumulation Area (SAA): Store waste containers in a designated SAA

within the laboratory.[1][4] This area should be at or near the point of generation and under

the control of the laboratory personnel.

Container Management: Keep waste containers securely closed at all times, except when

adding waste.[2][4] Ensure secondary containment is in place to capture any potential leaks

or spills.[5] Do not overfill containers; a general rule is to fill to no more than 80-90%

capacity.

4. Disposal Request and Pick-up:

Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in storage for a designated period (often not to exceed one year for partially filled

containers), contact your institution's EHS or equivalent safety office to arrange for a

hazardous waste pick-up.[1][4]
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Documentation: Complete any required waste disposal forms or manifests as per your

institution's and local regulations.

5. Decontamination of Empty Containers:

Triple Rinsing: Empty containers that held c-Met-IN-11 should be triple-rinsed with a suitable

solvent.[2][5] The rinsate must be collected and disposed of as hazardous waste.[2]

Final Disposal: After triple rinsing, the defaced and decontaminated container may be

disposed of as regular laboratory glass or plastic waste, in accordance with institutional

policies.[5]

Quantitative Data for Disposal Considerations
While specific quantitative data for c-Met-IN-11 disposal is not available, the following table

provides a general framework for the types of quantitative parameters that are critical for

compliant hazardous waste management in a laboratory setting.
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Parameter Guideline Regulatory Context

pH of Aqueous Waste

Must be between 5.5 and 10.5

for sewer disposal (if

permitted).

Local wastewater treatment

regulations. c-Met-IN-11 is

unlikely to be suitable for

sewer disposal.

Flash Point of Solvent Waste

Liquids with a flash point less

than 140°F (60°C) are

considered ignitable

hazardous waste.

Resource Conservation and

Recovery Act (RCRA).

Satellite Accumulation Area

(SAA) Volume Limit

A maximum of 55 gallons of

hazardous waste may be

accumulated.

40 CFR 262.15.

Acutely Toxic Waste (P-listed)

Quantity Limit

A maximum of 1 quart of liquid

or 1 kg of solid may be

accumulated.

40 CFR 262.15. While c-Met-

IN-11 is not currently P-listed,

this highlights stringent

controls for highly toxic

substances.

Storage Time Limit in SAA

Partially filled containers may

remain for up to one year. Full

containers must be removed

within three days.[1]

Institutional and federal

guidelines.

Experimental Protocols
No experimental protocols for the disposal of c-Met-IN-11 were cited in the search results. The

disposal of chemical waste is a procedural process guided by safety regulations rather than

experimental investigation.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of c-Met-IN-11.
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Start: c-Met-IN-11 Waste Generation

Characterize as Hazardous Waste

Segregate from other Waste Streams

Select & Label Appropriate Waste Container

Store in Designated Satellite Accumulation Area (SAA)

Container Full or Storage Time Limit Reached?

Contact EHS for Waste Pick-up

Yes

Continue Accumulation in SAA

No

Complete Disposal Documentation

End: Waste Removed by EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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